5-chloro-N-[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethyl]thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C13H12ClN3O2S2/c14-11-3-4-12(20-11)21(18,19)17-7-5-9-8-16-13-10(9)2-1-6-15-13/h1-4,6,8,17H,5,7H2,(H,15,16)
• InChI Key: MUBXKLVRBBZLOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NC=C2CCNS(=O)(=O)C3=CC=C(S3)Cl)N=C1
• Molecular Formula: C13H12ClN3O2S2
• Molecular Weight: 341.8 g/mol

Description

5-chloro-N-[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethyl]thiophene-2-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known to possess a wide range of biochemical and physiological effects, making it an interesting target for further research.

Mechanism of Action

The mechanism of action of 5-chloro-N-[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethyl]thiophene-2-sulfonamide is not fully understood. However, it is believed that this compound acts by inhibiting certain enzymes or proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
5-chloro-N-[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethyl]thiophene-2-sulfonamide has been shown to have a wide range of biochemical and physiological effects. This compound has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-chloro-N-[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethyl]thiophene-2-sulfonamide in lab experiments is its ability to selectively target specific enzymes or proteins. This makes it an ideal compound for studying the molecular mechanisms underlying various diseases. However, one of the limitations of using this compound is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for research on 5-chloro-N-[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethyl]thiophene-2-sulfonamide. One potential direction is to further investigate its potential applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to explore its use as a tool for studying the molecular mechanisms underlying various diseases. Additionally, further research is needed to optimize the synthesis process of this compound and to develop more efficient and cost-effective methods for its production.

Synthesis Methods

The synthesis of 5-chloro-N-[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethyl]thiophene-2-sulfonamide is a complex process that involves multiple steps. One of the most commonly used methods for synthesizing this compound is the reaction of 2-bromoethylamine hydrobromide with 3-(5-chlorothiophen-2-yl)propanoic acid, followed by the reaction with 3-aminopyrrolo[2,3-b]pyridine and sulfonyl chloride.

Scientific Research Applications

The scientific research application of 5-chloro-N-[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethyl]thiophene-2-sulfonamide is vast and varied. This compound has been studied extensively for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.